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Compound of Interest

Compound Name: Ethyl 2-fluorobenzoylformate

Cat. No.: B155492

Ethyl 2-fluorobenzoylformate (C10HoFO3) stands as a significant building block in
contemporary organic synthesis, particularly within medicinal chemistry and materials science.
[1] Its molecular architecture, which combines an a-keto ester with a fluorinated phenyl ring,
offers a unique confluence of reactive sites. The strategic incorporation of a fluorine atom can
profoundly influence the electronic properties of the molecule, enhancing metabolic stability
and bioactivity in derivative compounds.[1] This guide provides an in-depth examination of the
chemical properties, safety protocols, and practical applications of Ethyl 2-
fluorobenzoylformate, designed for researchers and drug development professionals who
demand both technical accuracy and field-proven insights.

Chemical and Physical Identity

A thorough understanding of a compound's physical properties is foundational to its safe and
effective use in a laboratory setting. The data below has been compiled from various chemical
suppliers and databases.
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Property Value Source(s)
Chemical Name Ethyl 2-fluorobenzoylformate [1112]
CAS Number 1813-93-0 [1][2]
Molecular Formula C10HoFOs3 [11[2]
Molecular Weight 196.18 g/mol [2]
Colorless to light orange/yellow
Appearance o [3]
clear liquid

Not explicitly available for this

Boiling Point isomer; related compounds [4]
boil >217 °C

Density ~1.17 g/mL [3]

Storage Temperature 2-8°C [2]

Hazard Analysis and Personal Protective Equipment
(PPE)

While a specific, comprehensive hazard profile for Ethyl 2-fluorobenzoylformate is not
universally established, data from structurally similar compounds, such as ethyl (2-
fluorobenzoyl)acetate and other fluorinated esters, allows for a robust and cautious
assessment of potential risks.[5][6][7] The primary directive is to handle this chemical with the
assumption that it is hazardous upon contact, inhalation, or ingestion.

Potential Health Effects:

Eye Contact: May cause serious eye irritation.[8]

Skin Contact: May cause skin irritation. Prolonged or repeated contact should be avoided.

Inhalation: May cause respiratory tract irritation.[8] Vapors should not be inhaled.

Ingestion: Harmful if swallowed.[8]
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Recommended Personal Protective Equipment (PPE):

Proper PPE is the most critical barrier between the researcher and potential chemical
exposure. The following recommendations are based on standard laboratory safety protocols
for handling organic reagents of this class.[4][9]

Protection Type Specification Rationale

] ) Protects against splashes and
_ Tight-sealing safety goggles or )
Eye/Face Protection ) vapors which can cause
a face shield. ] S
serious eye irritation.[6][7]

_ _ Prevents direct skin contact,
) ) Chemical-resistant gloves ) )
Skin Protection o absorption, and potential
(e.g., Nitrile) and a lab coat. S
irritation.[4][7]

All handling of the neat

] ) compound or its solutions
Not typically required under )
) ) ) should be performed in a
Respiratory Protection normal use with adequate B )
) ] certified chemical fume hood to
engineering controls. o
ensure adequate ventilation.[4]

[6]

Logical Framework for PPE Selection

The selection of PPE is not arbitrary but follows a logical progression based on risk
assessment.
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Caption: PPE selection workflow based on hazard identification and control measures.

Safe Handling, Storage, and Peroxide Formation
Laboratory Handling Protocol

Safe handling is paramount to preventing exposure and ensuring experimental integrity.

o Work Area Preparation: Always conduct manipulations of Ethyl 2-fluorobenzoylformate
within a properly functioning chemical fume hood to control vapor exposure.[6][10]

e Grounding: For transfers of significant quantities, ground and bond containers and receiving
equipment to prevent static discharge, which can be an ignition source for flammable vapors.

[8]

» Avoid Contact: Wear the specified PPE at all times. Avoid direct contact with skin, eyes, and
clothing.[4][10]

e Incompatible Materials: Keep the compound away from strong oxidizing agents, strong
acids, and strong bases, as these can trigger vigorous or hazardous reactions.[6][7]
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Storage Integrity

Proper storage is essential for maintaining the chemical's purity and preventing the formation of
hazardous byproducts.

o Container: Keep the container tightly closed when not in use.[4][10]

e Environment: Store in a cool, dry, and well-ventilated area, away from heat, light, and
sources of ignition.[4][11] A recommended storage temperature is between 2-8°C.[2]

» Labeling: All containers must be clearly labeled with the chemical name, date received, and
date opened. This is critical for tracking the age of the chemical, especially concerning
peroxide formation.[11]

The Risk of Peroxide Formation

Like many ethers, aldehydes, and compounds with benzylic hydrogens, Ethyl 2-
fluorobenzoylformate may be susceptible to the formation of explosive peroxides upon
prolonged exposure to air and light.[11][12] While not definitively classified as a peroxide-
forming chemical (PFC), its structure warrants caution.

e Mechanism: Autoxidation, a radical-initiated process, can lead to the formation of
hydroperoxides, which can be explosive when concentrated or exposed to heat, shock, or
friction.[12]

» Mitigation:

o

Purchase in small quantities appropriate for near-term use.

o

Store under an inert atmosphere (e.g., nitrogen or argon) if possible.

[¢]

Never distill to dryness, as this can concentrate peroxides.

o

Visually inspect containers for signs of peroxide formation (e.g., crystal formation,
discoloration) before opening. If crystals are present, do not handle the container and
contact your institution's Environmental Health & Safety (EHS) office immediately.[12]

Emergency and First-Aid Procedures
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In the event of an accidental exposure or spill, a swift and correct response is critical.

Exposure Route First-Aid Measure

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

immediate medical attention.[4][10]

Immediately remove all contaminated clothing.
) Wash the affected skin area thoroughly with
Skin Contact )
soap and plenty of water for at least 15 minutes.

[4110]

Rinse cautiously with water for several minutes,
holding the eyelids open. Remove contact

Eye Contact lenses if present and easy to do. Continue
rinsing for at least 15 minutes. Seek immediate
medical attention.[4][10]

Do not induce vomiting. Clean mouth with water
i and drink plenty of water afterwards. Never give
Ingestion ) _
anything by mouth to an unconscious person.

Seek immediate medical attention.[4][7]

Spill Response:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and eliminate all ignition sources.[6]

Wearing full PPE, contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Sweep up the absorbed material and place it into a suitable, sealed container for hazardous
waste disposal.[4][6]

Application in Synthesis: A Representative Protocol

Ethyl 2-fluorobenzoylformate is a valuable intermediate for creating carbon-carbon bonds. Its
a-keto ester moiety is highly electrophilic, making it an excellent substrate for nucleophilic
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additions, such as in Grignard or Barbier-type reactions.

Protocol: Barbier-type Allylation

This protocol describes a representative synthesis where Ethyl 2-fluorobenzoylformate is
used to create a tertiary alcohol, a common scaffold in drug discovery.

Objective: To synthesize Ethyl 2-(2-fluorophenyl)-2-hydroxy-4-pentenoate.
Methodology:

Reactor Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic
stir bar, reflux condenser, and an argon inlet, add zinc dust (1.5 equivalents).

Solvent Addition: Add anhydrous THF as the solvent.
Initiation: Add a small crystal of iodine to activate the zinc surface.

Reagent Preparation: In a separate, dry flask, prepare a solution of Ethyl 2-
fluorobenzoylformate (1.0 equivalent) and allyl bromide (1.2 equivalents) in anhydrous
THF.

Reaction Execution: Add a small portion of the reagent solution to the zinc suspension and
gently heat to initiate the reaction. Once initiated, add the remaining solution dropwise to
maintain a gentle reflux.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

Quenching: Upon completion, cool the reaction mixture to 0°C and quench by the slow
addition of a saturated agueous ammonium chloride solution.

Workup: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash
with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product via column chromatography on silica gel to yield the
desired tertiary alcohol.

Experimental Workflow Diagram
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Caption: Step-by-step workflow for the Barbier-type allylation of Ethyl 2-
fluorobenzoylformate.

Waste Disposal

Proper disposal of chemical waste is a legal and ethical responsibility that ensures the safety of
personnel and the environment.
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e Chemical Waste: Unused Ethyl 2-fluorobenzoylformate and any residues from its
reactions must be disposed of as hazardous waste.[13] Collect this waste in a clearly
labeled, sealed, and appropriate container. Never pour chemical waste down the drain.[11]

o Container Disposal: Empty containers must be managed carefully. The first rinse of the
container with a suitable solvent (e.g., acetone or ethyl acetate) must be collected and
disposed of as hazardous waste.[13] After a triple rinse, the container can often be disposed
of as non-hazardous waste, but you must follow your institution's specific guidelines.

Conclusion

Ethyl 2-fluorobenzoylformate is a powerful reagent with significant potential for innovation in
chemical synthesis. Its utility, however, is intrinsically linked to a culture of safety and rigorous
adherence to established protocols. By understanding its chemical properties, potential
hazards, and proper handling procedures, researchers can confidently and safely leverage this
compound to advance their scientific goals. This guide serves as a foundational document, but
it is imperative that it be supplemented by institution-specific safety policies and the continuous
exercise of prudent laboratory practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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